Cas no 847361-96-0 (N-(3-Methoxybenzyl)palmitamide)

• Product Name: N-(3-Methoxybenzyl)palmitamide
• CAS No: 847361-96-0
• MF: C₂₄H₄₁NO₂
• MW: 375.587847471237
• CID: 4218328
• PubChem ID: 71765531
• Update Time: 2025-05-19

N-(3-Methoxybenzyl)palmitamide Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide, N-[(3-methoxyphenyl)methyl]-
• N-(3-methoxybenzyl)-hexadecanamide
• N-(3-Methoxybenzyl)palmitamide
• N-[(3-methoxyphenyl)methyl]hexadecanamide
• N-(3-Methoxybenzyl)hexadecanamide
• N-[(3-Methoxyphenyl)methyl]hexadecanamide (ACI)
• BDBM50549592
• AKOS037514999
• CS-0022642
• CHEMBL2415103
• HY-N2428
• MS-26087
• FIQGQTITXPTKIY-UHFFFAOYSA-N
• 847361-96-0
• N-((3-Methoxyphenyl)methyl)hexadecanimidate
• N-((3-methoxyphenyl)methyl)hexadecanamide
• N-[(3-Methoxyphenyl)methyl]hexadecanimidate
• Hexadecanamide, N-((3-methoxyphenyl)methyl)-
• DA-65767
• G16008

• Inchi： 1S/C24H41NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24(26)25-21-22-17-16-18-23(20-22)27-2/h16-18,20H,3-15,19,21H2,1-2H3,(H,25,26)
• InChI Key： FIQGQTITXPTKIY-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NCC1C=C(OC)C=CC=1

Computed Properties

• Exact Mass: 375.313729551 g/mol
• Monoisotopic Mass: 375.313729551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 375.6
• XLogP3: 8.3
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(3-Methoxybenzyl)palmitamide

Comprehensive Overview of N-(3-Methoxybenzyl)palmitamide (CAS No. 847361-96-0): Properties, Applications, and Research Insights

N-(3-Methoxybenzyl)palmitamide, identified by its CAS number 847361-96-0, is a bioactive fatty acid amide derivative gaining attention in pharmaceutical and cosmetic research. This compound combines a palmitamide backbone with a 3-methoxybenzyl moiety, resulting in unique physicochemical properties. Researchers are increasingly interested in its potential as a modulator of biological pathways, particularly in skincare and wellness applications.

The molecular structure of N-(3-Methoxybenzyl)palmitamide features a 16-carbon saturated fatty acid chain (palmitic acid) linked to an aromatic 3-methoxybenzyl group through an amide bond. This hybrid structure contributes to both lipophilic characteristics and potential receptor-binding capabilities. Current studies suggest this compound may influence cellular signaling processes, though its exact mechanisms remain under investigation.

In cosmetic science, N-(3-Methoxybenzyl)palmitamide has emerged as a compound of interest for its potential skin-conditioning properties. Formulators are exploring its use in moisturizing products due to its structural similarity to natural skin lipids. The 3-methoxybenzyl component may contribute additional benefits, possibly influencing skin barrier function. These applications align with growing consumer demand for science-backed skincare ingredients and bioactive cosmetic compounds.

Analytical characterization of CAS 847361-96-0 reveals important physical properties. The compound typically appears as a white to off-white crystalline powder with limited water solubility but good solubility in organic solvents. Its melting point ranges between 85-90°C, and it demonstrates stability under standard storage conditions. These characteristics make it suitable for various formulation applications while maintaining compound integrity.

Recent patent filings highlight innovative applications of N-(3-Methoxybenzyl)palmitamide, particularly in topical formulations. Some inventions claim enhanced skin penetration when combined with specific delivery systems, addressing the common challenge of transdermal absorption of active compounds. Other research explores synergistic effects with botanical extracts, responding to the market trend for plant-inspired cosmeceuticals.

Quality control protocols for 847361-96-0 typically involve HPLC analysis with UV detection, ensuring purity levels above 98% for research-grade material. Advanced analytical techniques like mass spectrometry and NMR spectroscopy confirm structural integrity. These rigorous standards meet the increasing demand for high-purity specialty chemicals in both research and product development.

The safety profile of N-(3-Methoxybenzyl)palmitamide has been evaluated in preliminary studies showing low acute toxicity. However, comprehensive toxicological assessments remain ongoing to establish appropriate usage guidelines. This cautious approach reflects the broader industry shift toward evidence-based ingredient safety and regulatory compliance in personal care products.

From a commercial perspective, CAS 847361-96-0 represents a niche but growing segment in specialty chemicals. Suppliers are increasingly offering custom synthesis services and small-batch production to meet research demand. The compound's relative novelty positions it as a potential candidate for next-generation bioactive formulations in both cosmetic and pharmaceutical fields.

Environmental considerations for N-(3-Methoxybenzyl)palmitamide include biodegradability assessments and ecological impact studies. Early data suggest moderate environmental persistence, prompting investigations into green chemistry approaches for its synthesis. These efforts align with the chemical industry's focus on sustainable production methods and eco-friendly ingredients.

Future research directions for 847361-96-0 may explore structure-activity relationships through analog development. Scientists are particularly interested in modifying the methoxybenzyl group or fatty acid chain length to optimize biological activity. Such structure optimization could lead to novel compounds addressing specific dermatological needs or therapeutic targets.

In analytical method development, researchers are working on sensitive detection techniques for N-(3-Methoxybenzyl)palmitamide in complex matrices. These advancements support pharmacokinetic studies and product quality monitoring, crucial for both academic research and industrial applications. The development of standardized analytical methods addresses the need for reliable compound characterization in regulatory submissions.

The global market for specialty amides like N-(3-Methoxybenzyl)palmitamide reflects broader trends in personalized skincare and targeted bioactive ingredients. Market analysts note growing investment in research exploring the compound's mechanisms of action, particularly its potential interactions with skin receptors and enzymes. This scientific interest parallels consumer demand for transparent ingredient science in personal care products.

Formulation challenges with CAS 847361-96-0 primarily relate to its amphiphilic nature and melting characteristics. Innovative approaches include microencapsulation techniques and emulsion systems to enhance delivery and stability. These technological solutions cater to the industry's pursuit of advanced delivery systems for active ingredients.

Comparative studies between N-(3-Methoxybenzyl)palmitamide and related fatty acid amides provide insights into structure-function relationships. Researchers are particularly examining how the methoxybenzyl substitution pattern influences biological activity compared to other aromatic substitutions. Such fundamental research supports rational design of new compounds with optimized properties.

Regulatory status of 847361-96-0 varies by region, with most jurisdictions currently classifying it as a research chemical rather than an approved cosmetic or pharmaceutical ingredient. This evolving landscape reflects the compound's relatively recent introduction and the thorough evaluation process required for ingredient approval in consumer products.

In conclusion, N-(3-Methoxybenzyl)palmitamide represents an intriguing intersection of organic chemistry and applied bioscience. Its dual functionality as both a fatty acid derivative and aromatic compound offers multiple research avenues. As understanding of its properties and potential applications grows, this compound may emerge as significant in developing innovative bioactive formulations for health and wellness markets.